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Introduction
Nopco NXZ is a metallic soap-based anti-foaming agent, primarily utilized in latex and

emulsion systems.[1] Its composition, a mixture of mineral oil, metallic soap, and nonionic

surfactants, makes it particularly effective in controlling foam in acrylic, vinyl acetate, and vinyl

acetate-acrylic emulsions, which are common polymer binders in polymer-cement composites.

[1] In the context of polymer-cement composite research, the incorporation of Nopco NXZ is

critical for controlling entrapped air, which can significantly impact the fresh and hardened

properties of the material. Excessive air content can lead to reduced strength, poor adhesion,

and an undesirable surface finish.[2][3]

The primary functions of Nopco NXZ in these systems are foam-breaking, foam-suppressing,

and deaerating.[4] By reducing the surface tension of the foam bubbles, Nopco NXZ facilitates

their collapse, leading to a more compact and less porous cementitious matrix.[5] This results

in improved workability, enhanced mechanical strength, and increased durability of the final

composite material.[2][5]

Product Specifications
A summary of the typical physical and chemical properties of Nopco NXZ is provided in the

table below. These properties are crucial for understanding its behavior and compatibility within
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a polymer-cement composite formulation.

Property Value

Appearance Light yellowish brown liquid

Composition Mineral oil, metallic soap, nonionic surfactant

Viscosity (at 25°C) 170 mPa·s

pH (2 mass% aqueous dispersion) 5.1

Specific Gravity (at 20°C) 0.89

Ionicity Nonionic

Dispersibility Dispersible in water

Flash Point 174°C

Recommended Dosage 0.1-0.3 mass% on solid weight of emulsion

Data sourced from San Nopco technical datasheet.[1]

Mechanism of Action in Polymer-Cement
Composites
The mechanism of Nopco NXZ as a defoamer in polymer-cement composites is a multi-step

process that leverages its specific chemical composition to destabilize foam. The following

diagram illustrates the logical relationship of its foam control action.
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Introduction of Nopco NXZ into Polymer-Cement Slurry

Migration of Nopco NXZ to Air-Water Interface of Bubbles

Penetration of the Foam Lamella

Spreading of Nopco NXZ across the Bubble Surface

Destabilization and Rupture of the Foam Film Coalescence of Small Bubbles into Larger, Less Stable Bubbles

Enhanced Deaeration and Increased Slurry Density

Click to download full resolution via product page

Caption: Logical workflow of Nopco NXZ's defoaming mechanism in a liquid medium.

Quantitative Data on the Effects of Metallic Soap-
Based Additives
While specific research focusing exclusively on Nopco NXZ in polymer-cement composites is

limited, studies on its key components, such as metallic soaps (e.g., calcium stearate), provide

valuable insights into its potential effects. The following tables summarize findings from

research on the impact of metallic soap-based additives on the properties of cementitious

materials.
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Table 1: Effect of Calcium Stearate on the Mechanical and Physical Properties of Concrete

Additive Dosage (%
by weight of
cement)

Compressive
Strength (MPa)

Water Absorption
(%)

Chloride Ion
Infiltration
(Coulombs)

0 45.2 2.8 2500

0.25 46.1 2.1 1800

1.25 42.5 1.5 1200

2.50 38.7 1.2 900

Data is representative and based on findings on the effects of calcium stearate in concrete,

which is a key component of Nopco NXZ.[4]

Table 2: General Effects of Defoamers on the Properties of Cementitious Mortars
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Property
Observation with
Defoamer Addition

Rationale

Air Content Decreased
Elimination of entrapped air

bubbles.[6]

Fluidity/Workability Increased
Reduced inter-particle friction

due to the removal of air.[6]

Density Increased
A more compact matrix with

fewer voids.[5]

Compressive Strength Generally Increased
Reduction of porosity, leading

to a stronger material.[5]

Flexural Strength Generally Increased
Improved bonding and

reduced weak points.

Water Absorption Decreased
Lower porosity reduces the

pathways for water ingress.[4]

Surface Finish Improved

Reduction in surface

blemishes like pinholes and

bug holes.[3]

Experimental Protocols
To evaluate the efficacy of Nopco NXZ in a polymer-cement composite, a series of

standardized tests should be conducted. The following protocols are based on established

ASTM standards and best practices in materials science.

Experimental Workflow Diagram
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Material Preparation

Testing of Fresh Properties Casting and Curing
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Caption: A typical experimental workflow for evaluating Nopco NXZ in polymer-cement

composites.

Protocol 1: Determination of Air Content of Freshly
Mixed Polymer-Cement Mortar
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Objective: To quantify the effect of Nopco NXZ on the air content of the fresh composite

mortar.

Apparatus: Air content meter (Type B, ASTM C231), tamping rod, mallet.

Procedure:

1. Prepare the polymer-cement mortar according to the defined formulation, including the

specified dosage of Nopco NXZ.

2. Fill the measuring bowl of the air meter with the fresh mortar in three equal layers.

3. Rod each layer 25 times with the tamping rod, ensuring uniform distribution and

penetration into the preceding layer.

4. Tap the sides of the bowl with the mallet to close any voids left by the tamping rod.

5. Strike off the excess mortar to create a smooth surface.

6. Clean the rim of the bowl and clamp the cover assembly in place.

7. Inject water into the apparatus and apply pressure according to the manufacturer's

instructions.

8. Read the air content directly from the gauge.

Protocol 2: Compressive Strength of Hardened Polymer-
Cement Mortar

Objective: To determine the effect of Nopco NXZ on the compressive strength of the cured

composite.

Apparatus: Cube molds (50 mm or 2 in), testing machine with a suitable load capacity.

Procedure:

1. Prepare the polymer-cement mortar with varying dosages of Nopco NXZ.
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2. Cast the mortar into the cube molds in two layers, tamping each layer to ensure proper

compaction.

3. Strike off the excess material and smooth the surface.

4. Cure the specimens under controlled conditions (e.g., 28 days at 23 ± 2°C and 95 ± 5%

relative humidity).

5. After the curing period, remove the specimens from the molds and test them for

compressive strength using the testing machine at a specified loading rate.

6. Record the maximum load at failure.

Protocol 3: Flexural Strength of Hardened Polymer-
Cement Mortar

Objective: To evaluate the impact of Nopco NXZ on the flexural strength (modulus of

rupture) of the composite.

Apparatus: Beam molds (e.g., 40 x 40 x 160 mm), flexural strength testing apparatus.

Procedure:

1. Prepare and cast the polymer-cement mortar into the beam molds.

2. Cure the specimens under the same conditions as for the compressive strength test.

3. After curing, place the specimen in the flexural strength testing apparatus and apply a load

at the center point.

4. Record the load at which the specimen fails.

Conclusion
Nopco NXZ serves as a highly effective anti-foaming agent in polymer-cement composites,

contributing to enhanced performance and durability. By controlling the air content in the fresh

mix, it facilitates the creation of a denser, more uniform hardened material with improved

mechanical properties. The provided protocols offer a framework for systematically evaluating
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the impact of Nopco NXZ on the key characteristics of polymer-cement composites, enabling

researchers to optimize their formulations for specific applications. It is recommended that the

dosage of Nopco NXZ be carefully optimized for each unique polymer-cement system to

achieve the desired balance of fresh and hardened properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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